4-chloro-N'-(2,5-dimethoxybenzylidene)benzenesulfonohydrazide

• IUPAC Name: 4-chloro-N-[(E)-(2,5-dimethoxyphenyl)methylideneamino]benzenesulfonamide
• InChI: InChI=1S/C15H15ClN2O4S/c1-21-13-5-8-15(22-2)11(9-13)10-17-18-23(19,20)14-6-3-12(16)4-7-14/h3-10,18H,1-2H3/b17-10+
• InChI Key: NVAZUDZFEXCHJO-LICLKQGHSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=NNS(=O)(=O)C2=CC=C(C=C2)Cl
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=N/NS(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C15H15ClN2O4S
• Molecular Weight: 354.8 g/mol

Description

4-chloro-N'-(2,5-dimethoxybenzylidene)benzenesulfonohydrazide, also known as Sulfasalazine, is a chemical compound that has been used in scientific research for its anti-inflammatory properties. This compound is a prodrug that is metabolized to release two active components: sulfapyridine and 5-aminosalicylic acid. Sulfasalazine has been used in the treatment of various inflammatory diseases, including rheumatoid arthritis, ulcerative colitis, and Crohn's disease.

Scientific Research Applications

Crystal Structure Analysis

Studies on derivatives similar to "4-chloro-N'-(2,5-dimethoxybenzylidene)benzenesulfonohydrazide" have focused on understanding their crystal structures and supramolecular features. For example, research on (E)-N′-(benzylidene)-4-chlorobenzenesulfonohydrazide and its derivatives revealed insights into the effect of substitution on the structural parameters of these compounds. This research is foundational for the development of materials with tailored properties for various applications (Salian, Foro, & Gowda, 2018).

Photodynamic Therapy

A novel application in photodynamic therapy (PDT) has been identified, where derivatives of benzenesulfonohydrazide, specifically those with high singlet oxygen quantum yields, show promise as photosensitizers. Such compounds can be used for the treatment of cancer, leveraging their photophysical and photochemical properties to induce therapeutic effects (Pişkin, Canpolat, & Öztürk, 2020).

Sensor Development

Research has also focused on the development of sensors using derivatives of "4-chloro-N'-(2,5-dimethoxybenzylidene)benzenesulfonohydrazide." For instance, novel derivatives have been fabricated on glassy carbon electrodes for the selective detection of heavy metals like mercury (Hg2+), showcasing enhanced sensitivity and specificity. This work highlights the potential of these compounds in environmental monitoring and public health (Hussain, Rahman, Arshad, & Asiri, 2017).

Calcium Ion Capturing

Further, synthesized molecules similar to "4-chloro-N'-(2,5-dimethoxybenzylidene)benzenesulfonohydrazide" have been used as probes for calcium ion (Ca2+) capturing, demonstrating their utility in analytical chemistry for the detection and quantification of specific ions in natural samples (Hussain, Asiri, & Rahman, 2020).